Cas no 1806500-57-1 (3-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806500-57-1
• MF: C₁₁H₇BrF₆OS
• MW: 381.132102251053
• CID: 4976488
• Update Time: 2025-05-22

3-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H7BrF6OS/c12-5-4-7(19)9-6(10(13,14)15)2-1-3-8(9)20-11(16,17)18/h1-3H,4-5H2
• InChI Key： HFFXRWPUCHRRPQ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1C(F)(F)F)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4

Additional information on 3-Bromo-1-(2-(trifluoromethyl)-6-(trifluoromethylthio)phenyl)propan-1-one

3-Bromo-1-(2-(Trifluoromethyl)-6-(Trifluoromethylthio)Phenyl)Propan-1-One: A Comprehensive Overview

The compound 3-Bromo-1-(2-(Trifluoromethyl)-6-(Trifluoromethylthio)Phenyl)Propan-1-One, identified by the CAS number 1806500-57-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a trifluoromethyl group, and a trifluoromethylthio group attached to a phenyl ring, further connected to a propanone moiety. The combination of these functional groups makes this compound a valuable intermediate in organic synthesis and drug discovery.

Recent advancements in synthetic chemistry have highlighted the importance of fluorinated compounds like 3-Bromo-1-(2-(Trifluoromethyl)-6-(Trifluoromethylthio)Phenyl)Propan-1-One in the development of bioactive molecules. The presence of trifluoromethyl and trifluoromethylthio groups enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Researchers have explored its role as a building block in the synthesis of complex molecules, particularly in the field of medicinal chemistry.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving bromination, fluorination, and coupling processes. The use of advanced catalytic systems has enabled chemists to achieve high yields and selectivity in the production of this compound. For instance, recent studies have demonstrated the effectiveness of palladium-catalyzed cross-coupling reactions in constructing the phenyl-propanone framework with high precision.

The structural uniqueness of 3-Bromo-1-(2-(Trifluoromethyl)-6-(Trifluoromethylthio)Phenyl)Propan-1-One also lends itself to applications in materials science. Its fluorinated groups contribute to enhanced thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Additionally, its electronic properties make it a potential candidate for applications in optoelectronics and sensor technologies.

From an environmental perspective, the synthesis and handling of this compound must adhere to strict safety protocols due to its chemical reactivity. However, its potential benefits far outweigh these considerations when used responsibly within controlled environments. Ongoing research continues to explore its full range of applications, ensuring that this compound remains at the forefront of chemical innovation.